Cas no 757247-30-6 (BUTANOIC ACID, 2-AMINO-4-(METHYLSULFONYL)-, HYDROCHLORIDE)

• Product Name: BUTANOIC ACID, 2-AMINO-4-(METHYLSULFONYL)-, HYDROCHLORIDE
• CAS No: 757247-30-6
• MF: C₅H₁₂ClNO₄S
• MW: 217.67107963562
• CID: 3400339
• PubChem ID: 85996142
• Update Time: 2025-04-21

BUTANOIC ACID, 2-AMINO-4-(METHYLSULFONYL)-, HYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• BUTANOIC ACID, 2-AMINO-4-(METHYLSULFONYL)-, HYDROCHLORIDE
• SCHEMBL16288963
• EN300-37299456
• 757247-30-6
• 2-amino-4-methanesulfonylbutanoicacidhydrochloride
• 2-amino-4-methanesulfonylbutanoic acid hydrochloride
• Z5517615815

• Inchi： 1S/C5H11NO4S.ClH/c1-11(9,10)3-2-4(6)5(7)8;/h4H,2-3,6H2,1H3,(H,7,8);1H
• InChI Key： HPSOWQUBFXMNHJ-UHFFFAOYSA-N
• SMILES： Cl.S(C)(CCC(C(=O)O)N)(=O)=O

Computed Properties

• Exact Mass: 217.0175567Da
• Monoisotopic Mass: 217.0175567Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 106Ų